ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-nitrophenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C15H20N2O4/c1-2-21-15(18)12-7-9-16(10-8-12)11-13-5-3-4-6-14(13)17(19)20/h3-6,12H,2,7-11H2,1H3
• InChI Key: MOQUVEKLTZGVSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H20N2O4
• DSSTOX Substance ID: DTXSID801204225
• Molecular Weight: 292.33 g/mol
• CAS RN: 414882-12-5

Description

Ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate, also known as NBMPR, is a potent and selective inhibitor of the human equilibrative nucleoside transporter 1 (hENT1). It is widely used in scientific research to study the role of hENT1 in nucleoside transport and metabolism.

Mechanism of Action

Ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate acts as a competitive inhibitor of hENT1, binding to the nucleoside binding site on the transporter. This prevents the uptake of adenosine and other nucleosides, leading to an increase in extracellular nucleoside concentration. The inhibition of hENT1 by ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate has been shown to have anti-tumor effects in vitro and in vivo, making it a potential target for cancer therapy.
Biochemical and Physiological Effects:
The inhibition of hENT1 by ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate has several biochemical and physiological effects. It increases the extracellular concentration of adenosine and other nucleosides, which can activate adenosine receptors and stimulate various signaling pathways. This can lead to changes in cell proliferation, apoptosis, and immune response. ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate has also been shown to enhance the cytotoxic effects of nucleoside analogs, making it a potential adjuvant therapy for cancer.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate has several advantages for lab experiments. It is a potent and selective inhibitor of hENT1, making it a useful tool for studying the role of hENT1 in nucleoside transport and metabolism. It is also relatively stable and easy to use, with a long shelf life and low toxicity. However, ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate has some limitations, including its high cost and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate. One area of interest is the development of more potent and selective hENT1 inhibitors for use in cancer therapy. Another direction is the study of the role of hENT1 in other physiological processes, such as inflammation and neurodegeneration. Additionally, the use of ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate in combination with other drugs or therapies could enhance its therapeutic potential.

Synthesis Methods

Ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate can be synthesized through a multistep process starting from 2-nitrobenzaldehyde and piperidine. The first step involves the reduction of 2-nitrobenzaldehyde to 2-aminobenzyl alcohol, which is then converted to the corresponding chloride. The piperidine is then added to the chloride to form the intermediate product, which is further reacted with ethyl chloroformate to yield ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate is primarily used in scientific research to study the role of hENT1 in nucleoside transport and metabolism. It has been shown to inhibit the uptake of adenosine and other nucleosides by hENT1, which is important for regulating their concentration in the cell. ethyl 1-(2-nitrobenzyl)-4-piperidinecarboxylate is also used to study the effect of hENT1 inhibition on cancer cells, as hENT1 is overexpressed in many types of cancer.